BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Ulotaront: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ulotaront

Cat. No.: B1651633

Absence of a specific Safety Data Sheet (SDS) for ulotaront necessitates adherence to
general best practices for investigational pharmaceutical waste disposal. This guide provides
essential safety and logistical information for researchers, scientists, and drug development
professionals to manage and dispose of ulotaront in compliance with environmental
regulations.

As an investigational compound, a publicly available, official Safety Data Sheet (SDS) detailing
specific disposal procedures for ulotaront is not readily accessible. Commercial suppliers of
ulotaront for research purposes may provide an SDS upon purchase.[1][2][3][4] In the
absence of manufacturer-specific instructions, laboratory personnel must rely on established
guidelines for the disposal of pharmaceutical and chemical waste, primarily governed by the
Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

[516]1[7]

The cornerstone of proper disposal is a thorough hazardous waste determination. This process
ascertains whether the chemical waste exhibits characteristics that would classify it as
hazardous, dictating the required handling, segregation, and disposal pathway.

Step-by-Step Disposal Protocol for Ulotaront

This protocol outlines a standard procedure for the disposal of ulotaront, treating it as an
investigational drug with unknown hazardous characteristics until a formal assessment is
completed.
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o Hazardous Waste Determination: The first critical step is to determine if ulotaront waste is
considered hazardous under RCRA. This assessment should be conducted by trained
environmental health and safety (EHS) personnel. The evaluation is based on four key
characteristics: ignitability, corrosivity, reactivity, and toxicity.[8][9][10]

e Segregation of Waste:

o Hazardous Waste: If ulotaront is determined to be a hazardous waste, it must be
segregated from all other waste streams. It should be collected in a designated, properly
labeled hazardous waste container.

o Non-Hazardous Waste: If ulotaront is deemed non-hazardous, it can be disposed of as
non-hazardous pharmaceutical waste. This typically involves placing it in a designated
container for incineration.[5] It is crucial not to dispose of any pharmaceutical waste,
including ulotaront, down the drain.[7][11]

» Containerization and Labeling:
o Select a container that is compatible with the chemical properties of ulotaront.[12]

o All waste containers must be clearly labeled. For hazardous waste, a "HAZARDOUS
WASTE" label is mandatory.[12] The label should include the chemical name ("Ulotaront"
or "SEP-363856"), the name of the principal investigator, the location, and contact
information.[12]

e Storage:
o Waste containers should be kept closed except when adding waste.

o Store waste in a designated Satellite Accumulation Area (SAA) that is regularly inspected.
[12]

o Arrange for Professional Disposal:

o Engage your institution's EHS department or a licensed hazardous waste disposal vendor
to arrange for the pickup, transportation, and final disposal of the ulotaront waste.[5][13]
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o The standard and required method of disposal for pharmaceutical waste, whether
hazardous or non-hazardous, is incineration at a permitted facility.[5][7][14]

o Documentation:

o Maintain meticulous records of the entire disposal process, from hazardous waste
determination to the final certificate of destruction provided by the waste vendor.[5] These

records are essential for regulatory compliance.

Data Presentation: RCRA Hazardous Waste
Characteristics

To aid in the hazardous waste determination for ulotaront, the following table summarizes the
four characteristics defined by the EPA. An evaluation against these criteria is mandatory.
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Characteristic Description EPA Waste Code

Wastes that can easily catch
fire. This includes liquids with a
flash point below 140°F,
Ignitability certain solids that can D001
spontaneously combust,
ignitable compressed gases,
and oxidizers.[8][10][15]

Aqueous wastes with a pH less
than or equal to 2, or greater
o than or equal to 12.5. Also
Corrosivity ) o D002
includes liquids that can
corrode steel at a specified

rate.[8][10][16]

Wastes that are unstable
under normal conditions and

Reactivity can cause explosions, violent D003
reactions, or generate toxic
gases.[8][10][15]

Wastes that are harmful or
fatal when ingested or
absorbed. The Toxicity
o Characteristic Leaching

Toxicity ) D004 - D043
Procedure (TCLP) is used to
determine if a waste leaches
specific toxic constituents

above regulatory limits.[15]

Experimental Protocols

As no experimental protocols for the disposal of ulotaront are publicly available, the protocol
provided in this document is based on the synthesis of general guidelines for investigational
drug disposal.[5][12][13][14][17]
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Mandatory Visualization: Ulotaront Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of

ulotaront in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1651633?utm_src=pdf-body
https://www.benchchem.com/product/b1651633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Ulotaront Disposal Decision Workflow

Start: Ulotaront Waste Generated

Perform Hazardous Waste
Determination (RCRA)

Is Ulotaront Waste
Hazardous?

Segregate as Segregate as Non-Hazardous
Hazardous Waste Pharmaceutical Waste
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'HAZARDOUS WASTE' ‘Non-Hazardous Pharmaceutical Waste'
+ Chemical Details + Chemical Details
Contact EHS/Licensed Vendor Contact EHS/Licensed Vendor
for Hazardous Waste Pickup for Non-Hazardous Waste Pickup

.

Transport to Permitted Facility
for Incineration

Receive and File
Certificate of Destruction

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of ulotaront waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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